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Compound of Interest

Compound Name: Isonox

Cat. No.: B1238518

For laboratory professionals, including researchers, scientists, and drug development experts,
the safe handling of chemical reagents is paramount. This document provides crucial safety
and logistical information for the use of Isonox® antioxidants, focusing on personal protective
equipment (PPE), operational procedures, and disposal plans to ensure a safe laboratory
environment.

I. Hazard Identification and Personal Protective
Equipment (PPE)

Isonox® products, such as Isonox® 232, are chemical antioxidants that require careful
handling due to their potential hazards. Understanding these hazards is the first step in
ensuring personal and environmental safety.

Hazard Classification:

» Skin Sensitization: May cause an allergic skin reaction.[1]

» Agquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[1]
Recommended Personal Protective Equipment (PPE):

To mitigate exposure risks, the following PPE is mandatory when handling Isonox® products:
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PPE Category Specification

Tightly fitting safety goggles with side-shields

Eye Protection )
conforming to EN 166 (EU) or NIOSH (US).[1]

Chemical impermeable gloves that satisfy the
Hand Protection specifications of EU Directive 89/686/EEC and
the standard EN 374 derived from it.[1]

Body Protection Fire/flame resistant and impervious clothing.[1]

If exposure limits are exceeded or irritation is
Respiratory experienced, use a full-face respirator.[1] In

well-ventilated areas, it may not be required.

Il. Operational Handling and Storage Procedures

Adherence to proper handling and storage protocols is critical to prevent accidental exposure
and maintain the chemical's integrity.

Step-by-Step Handling Procedure:

¢ Ventilation: Always handle Isonox® in a well-ventilated area, preferably within a chemical
fume hood.[1][2]

» Avoid Contact: Take measures to avoid contact with skin and eyes. Do not breathe dust,
fume, gas, mist, vapors, or spray.[1]

e Grounding: Use non-sparking tools and prevent fire caused by electrostatic discharge.[1]

o Hygiene: After handling, wash hands thoroughly. Contaminated work clothing should not be
allowed out of the workplace and must be washed before reuse.[1]

Storage Guidelines:
» Store in a cool, dry, and well-ventilated place.[2]

» Keep the container tightly closed.[2]
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» Store locked up.[2]

lll. Emergency Procedures: First Aid and Spill
Response

In the event of an emergency, immediate and appropriate action is crucial.
First-Aid Measures:

 If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[1]

¢ In Case of Skin Contact: Immediately wash off with soap and plenty of water. If skin irritation
or a rash occurs, get medical help.[1]

¢ In Case of Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.

[1]

o If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison
Control Center immediately.[1]

Spill Response Workflow:

A systematic approach to spill cleanup is essential to ensure safety and minimize
environmental contamination.

Conta Cleanup
mp }Camain spill }—»‘ Absorb with Inert Material H Collect into Closed Container }

Click to download full resolution via product page

Caption: Isonox® Spill Response Workflow
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IV. Disposal Plan

Proper disposal of Isonox® and its contaminated materials is critical to prevent environmental
harm.

Disposal Guidelines:

o Product Disposal: Dispose of contents and container to an appropriate treatment and
disposal facility in accordance with applicable laws and regulations.[1]

e Environmental Precautions: Do not let the chemical enter drains, as it is very toxic to aquatic
life.[1] Discharge into the environment must be avoided.[1]

o Contaminated Materials: Adhered or collected material from a spill should be promptly
disposed of in suitable, closed containers.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1238518?utm_src=pdf-body
https://www.chemicalbook.com/msds/isonox-r-232.pdf
https://www.chemicalbook.com/msds/isonox-r-232.pdf
https://www.chemicalbook.com/msds/isonox-r-232.pdf
https://www.chemicalbook.com/msds/isonox-r-232.pdf
https://www.benchchem.com/product/b1238518?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/isonox-r-232.pdf
https://www.guidechem.com/msds/4306-88-1.html
https://www.benchchem.com/product/b1238518#personal-protective-equipment-for-handling-isonox
https://www.benchchem.com/product/b1238518#personal-protective-equipment-for-handling-isonox
https://www.benchchem.com/product/b1238518#personal-protective-equipment-for-handling-isonox
https://www.benchchem.com/product/b1238518#personal-protective-equipment-for-handling-isonox
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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